2,3,4,5-tetrabromo-6-({[2-(methoxycarbonyl)phenyl]amino}carbonyl)benzoic acid

• IUPAC Name: 2,3,4,5-tetrabromo-6-[(2-methoxycarbonylphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C16H9Br4NO5/c1-26-16(25)6-4-2-3-5-7(6)21-14(22)8-9(15(23)24)11(18)13(20)12(19)10(8)17/h2-5H,1H3,(H,21,22)(H,23,24)
• InChI Key: WCHCNEJVDACWNM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=C(C(=C(C(=C2Br)Br)Br)Br)C(=O)O
• Molecular Formula: C16H9Br4NO5
• Molecular Weight: 614.9 g/mol

Description

2,3,4,5-tetrabromo-6-({[2-(methoxycarbonyl)phenyl]amino}carbonyl)benzoic acid, commonly known as TBBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TBBC is a halogenated benzoic acid derivative that has been synthesized and studied extensively over the past few years.

Mechanism of Action

The mechanism of action of TBBC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are essential for the growth and proliferation of cancer cells. TBBC has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
TBBC has been shown to have both biochemical and physiological effects. In vitro studies have shown that TBBC inhibits the growth of cancer cells and induces apoptosis. In vivo studies have shown that TBBC has a low toxicity profile and does not cause significant adverse effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of TBBC is its potential as a building block for the synthesis of novel materials with unique properties. However, the synthesis of TBBC is complex and requires specialized equipment and expertise. Additionally, the use of TBBC in lab experiments may be limited by its high cost and low availability.

Future Directions

There are several future directions for the study of TBBC. One potential area of research is the development of more efficient and cost-effective methods for the synthesis of TBBC. Another area of research is the investigation of the potential use of TBBC as a flame retardant in various materials. Additionally, further studies are needed to fully understand the mechanism of action of TBBC and its potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of TBBC involves the reaction of 2,3,4,5-tetrabromobenzoic acid with 2-aminobenzoyl chloride in the presence of triethylamine. The resulting product is then treated with methoxycarbonyl chloride to obtain TBBC. The synthesis of TBBC has been optimized and improved over the years, and several methods have been developed to increase the yield and purity of the compound.

Scientific Research Applications

TBBC has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, TBBC has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In materials science, TBBC has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, TBBC has been studied for its potential use as a flame retardant in various materials.